![molecular formula C8H7N3O2 B2767335 1,3-Dioxo-1,2,3,5,6,7-hexahydropyrrolo[1,2-c]pyrimidine-4-carbonitrile CAS No. 790271-42-0](/img/structure/B2767335.png)
1,3-Dioxo-1,2,3,5,6,7-hexahydropyrrolo[1,2-c]pyrimidine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3-Dioxo-1,2,3,5,6,7-hexahydropyrrolo[1,2-c]pyrimidine-4-carbonitrile, also known as DHPPC, is a heterocyclic compound with a six-membered ring structure containing two oxygen atoms and two nitrogen atoms. It has been studied for its potential applications in various fields such as organic chemistry, biochemistry, and pharmacology. DHPPC has been identified as a biologically active compound with potential therapeutic applications in the treatment of diseases.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Heterocyclic Compounds : Compounds derived from Tetrahydropyrimidine, including thiazolopyrimidines, tetrazolopyrimidine, and others, have been synthesized for their potential antioxidant activities. The synthesis process involves characterizing the compounds using various spectroscopic methods (Salem et al., 2015).
Regioselective Bis- and Polyalkylation : Studies on 2-mercapto derivatives of nicotinonitrile and pyrimidine-5-carbonitrile revealed their utility as building blocks for synthesizing novel bis- and poly(pyridines) and poly(pyrimidines), emphasizing the importance of S-alkylation over N-alkylation (Abd El-Fatah et al., 2017).
Crystal and Spectroscopic Analysis : The structural characterization of pyridine derivatives has been conducted through X-ray diffraction and spectroscopic analysis, offering insights into their optical properties and the impact of substituents on emission spectra (Cetina et al., 2010).
Biological Activity
Antimicrobial and Antitumor Activities : Novel thiopyrimidine analogues have been synthesized and evaluated for their antimicrobial and antitumor activities, showing significant inhibitory action against certain bacteria and leukemia cells (Taher & Helwa, 2012).
Anti-inflammatory and Analgesic Agents : A series of dihydropyrimidinecarbonitrile derivatives have been investigated for their anti-inflammatory and analgesic activities, with some compounds showing potent effects comparable to standard drugs (Ismail et al., 2007).
Antiproliferative Agents : Research into benzyloxyphenyl pyrimidine-5-carbonitrile derivatives has highlighted their potential as apoptotic antiproliferative agents, particularly through the activation of the p53 pathway in cancer cell lines (Al‐Mahmoudy et al., 2021).
Dihydrofolate Reductase Inhibitors : Structural insights into disubstituted dihydropyrimidine-5-carbonitrile derivatives have indicated their potential as inhibitors of the human dihydrofolate reductase enzyme, a target for anticancer therapy (Al-Wahaibi et al., 2021).
Properties
IUPAC Name |
1,3-dioxo-6,7-dihydro-5H-pyrrolo[1,2-c]pyrimidine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c9-4-5-6-2-1-3-11(6)8(13)10-7(5)12/h1-3H2,(H,10,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPASZLKOOSXEQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=O)NC(=O)N2C1)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.